Cas no 812-18-0 (1,1,1-trifluoro-2-methylpropan-2-amine)
812-18-0 structure
Product Name:1,1,1-trifluoro-2-methylpropan-2-amine
CAS No:812-18-0
MF:C4H8F3N
MW:127.108231544495
MDL:MFCD04972981
CID:720723
PubChem ID:11275188
Update Time:2025-07-30
1,1,1-trifluoro-2-methylpropan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanamine,1,1,1-trifluoro-2-methyl-
- 1,1,1-trifluoro-2-methylpropan-2-amine
- 2,2,2-TRIFLUOROMETHYL-1,1-DIMETHYL-ETHYLAMINE
- 1,1,1-trifluoro-2-methylpropan-2-ylamine
- 2,2,2-Trifluor-1,1-dimethyl-ethylamin
- 2,2,2-TRIFLUORO-1,1-DIMETHYL-ETHYLAMINE
- 2-Propanamine,1,1,1-trifluoro-2-methyl
- AKOS013211207
- YFBWGBFWVFEGEZ-UHFFFAOYSA-N
- 2,2,2-TRIFLUORO-1,1-DIMETHYLETHYLAMINE
- MFCD04972981
- DTXSID40460801
- FS-5931
- AT14446
- EN300-111959
- SCHEMBL104843
- 812-18-0
-
- MDL： MFCD04972981
- Inchi： 1S/C4H8F3N/c1-3(2,8)4(5,6)7/h8H2,1-2H3
- InChI Key： YFBWGBFWVFEGEZ-UHFFFAOYSA-N
- SMILES： FC(C(C)(C)N)(F)F
Computed Properties
- Exact Mass: 127.06100
- Monoisotopic Mass: 127.06088375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 83.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 80.9±35.0 °C at 760 mmHg
- Flash Point: 12.2±10.6 °C
- PSA: 26.02000
- LogP: 1.98630
- Vapor Pressure: 83.6±0.1 mmHg at 25°C
1,1,1-trifluoro-2-methylpropan-2-amine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number：UN 2735
- Hazard Category Code： 34
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R34
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,1,1-trifluoro-2-methylpropan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 032771-250mg |
2,2,2-Trifluoro-1,1-dimethyl-ethylamine |
812-18-0 | 98% | 250mg |
￡85.00 | 2022-02-28 | |
| Fluorochem | 032771-1g |
2,2,2-Trifluoro-1,1-dimethyl-ethylamine |
812-18-0 | 98% | 1g |
￡130.00 | 2022-02-28 | |
| Fluorochem | 032771-5g |
2,2,2-Trifluoro-1,1-dimethyl-ethylamine |
812-18-0 | 98% | 5g |
￡497.00 | 2022-02-28 | |
| Fluorochem | 032771-25g |
2,2,2-Trifluoro-1,1-dimethyl-ethylamine |
812-18-0 | 98% | 25g |
￡1402.00 | 2022-02-28 | |
| TRC | T796938-50mg |
2-Trifluoromethylpropan-2-amine |
812-18-0 | 50mg |
$110.00 | 2023-05-17 | ||
| TRC | T796938-250mg |
2-Trifluoromethylpropan-2-amine |
812-18-0 | 250mg |
$207.00 | 2023-05-17 | ||
| TRC | T796938-500mg |
2-Trifluoromethylpropan-2-amine |
812-18-0 | 500mg |
$345.00 | 2023-05-17 | ||
| TRC | T796938-1g |
2-Trifluoromethylpropan-2-amine |
812-18-0 | 1g |
$ 545.00 | 2022-06-02 | ||
| TRC | T796938-1000mg |
2-Trifluoromethylpropan-2-amine |
812-18-0 | 1g |
$661.00 | 2023-05-17 | ||
| Enamine | EN300-111959-0.05g |
1,1,1-trifluoro-2-methylpropan-2-amine |
812-18-0 | 95% | 0.05g |
$43.0 | 2023-10-27 |
1,1,1-trifluoro-2-methylpropan-2-amine Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
812-18-0 (1,1,1-trifluoro-2-methylpropan-2-amine) Related Products
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